Cas no 2140267-22-5 ((1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo4.1.0heptane-1-carboxylic acid)

• Product Name: (1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo4.1.0heptane-1-carboxylic acid
• CAS No: 2140267-22-5
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5564006
• PubChem ID: 132342289
• Update Time: 2025-11-01

(1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo4.1.0heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• 2137738-72-6
• EN300-739675
• EN300-1556437
• 2140267-22-5
• (1S,6R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid
• (1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo4.1.0heptane-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-20(25)22-12-14(22)6-5-11-23(22)21(26)27-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,24,25)/t14-,22+/m1/s1
• InChI Key： VAOPUOOWIHHJOX-PEBXRYMYSA-N
• SMILES： OC([C@]12C[C@H]1CCCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo4.1.0heptane-1-carboxylic acid

Comprehensive Overview of (1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS No. 2140267-22-5)

The compound (1S,6R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS No. 2140267-22-5) is a highly specialized chiral bicyclic amino acid derivative with significant potential in pharmaceutical research and peptide synthesis. Its unique azabicyclo[4.1.0]heptane scaffold, combined with the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, makes it a valuable building block for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its structural rigidity and potential to modulate bioactivity in targeted therapies.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and peptide-based therapeutics. The chiral purity (1S,6R configuration) of this molecule ensures high selectivity in enantioselective synthesis, a critical factor for developing precision medicines. Its bicyclic framework also offers enhanced metabolic stability compared to linear analogs, addressing a key challenge in peptide drug development.

The azabicyclo[4.1.0]heptane core structure is particularly noteworthy for its conformational constraints, which can improve binding affinity to biological targets. This feature aligns with current trends in GPCR-targeted drug design and enzyme inhibition, where rigid scaffolds are prized for reducing entropic penalties during molecular recognition. The compound's carboxylic acid functionality further enables versatile bioconjugation strategies, making it adaptable for linker chemistry in antibody-drug conjugates (ADCs) or prodrug formulations.

From a synthetic chemistry perspective, the Fmoc group in this compound provides orthogonal protection that is compatible with standard peptide coupling reagents like HBTU or PyBOP. This compatibility has made it a subject of interest in automated peptide synthesizers, where researchers frequently search for "Fmoc-amino acid derivatives for SPPS" or "constrained amino acids for peptide stapling." The compound's stability under mild basic conditions (typical for Fmoc deprotection) while maintaining acid-labile side-chain protections adds to its utility in complex peptide assembly.

Emerging applications in macrocyclic peptide therapeutics have further highlighted the relevance of this compound. Its bicyclic structure can serve as a conformational lock to stabilize β-turns or helical motifs in peptide secondary structures—a hot topic in peptide-based inhibitor development against protein-protein interactions. Recent publications exploring "bridged amino acids in peptide drugs" or "Fmoc-protected strained heterocycles" often reference similar compounds, reflecting growing academic and industrial attention.

Quality control of CAS No. 2140267-22-5 typically involves advanced analytical techniques such as HPLC chiral separation and LC-MS characterization to verify enantiomeric purity and structural integrity. These protocols address common search queries like "how to analyze bicyclic amino acid purity" or "chiral validation methods for Fmoc compounds." The compound's crystalline properties (when applicable) also facilitate purification via recrystallization, an important consideration for scale-up processes in GMP-compliant synthesis.

In the context of green chemistry trends, synthetic routes to this compound are being optimized to reduce organic solvent waste and improve atom economy. Researchers investigating "sustainable peptide coupling methods" or "eco-friendly Fmoc deprotection" may find this compound's chemistry particularly relevant. The azabicyclo[4.1.0]heptane core also presents opportunities for catalytic asymmetric synthesis, aligning with industry shifts toward transition metal-catalyzed methodologies.

As the pharmaceutical industry increasingly focuses on beyond-rule-of-5 molecules, compounds like (1S,6R)-2-Fmoc-2-azabicyclo[4.1.0]heptane-1-carboxylic acid offer valuable case studies for balancing molecular complexity with drug-like properties. Its application potential spans central nervous system (CNS) drugs (due to possible blood-brain barrier permeability enhancements from the bicyclic structure) to anti-infective peptides. These diverse applications explain why search volumes for "constrained amino acids in CNS drugs" and "Fmoc-heterocycles for antimicrobial peptides" continue to rise.

In summary, CAS No. 2140267-22-5 represents a sophisticated tool for modern medicinal chemistry, combining the versatility of Fmoc chemistry with the structural advantages of a bridged heterocycle. Its ongoing study contributes to multiple frontiers in peptide science, from conformationally restricted pharmacophores to innovative biomacromolecule engineering—addressing many current pain points in drug discovery workflows.